Cas no 2121511-26-8 (4-Chloro-3-isopropylbenzeneboronic acid)

• Product Name: 4-Chloro-3-isopropylbenzeneboronic acid
• CAS No: 2121511-26-8
• MF: C₉H₁₂BClO₂
• MW: 198.454381942749
• MDL: MFCD28806010
• CID: 5074064
• Update Time: 2026-03-01

4-Chloro-3-isopropylbenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-isopropylbenzeneboronic acid
• (4-chloro-3-isopropylphenyl)boronic acid
• GS2666

• MDL： MFCD28806010
• Inchi： 1S/C9H12BClO2/c1-6(2)8-5-7(10(12)13)3-4-9(8)11/h3-6,12-13H,1-2H3
• InChI Key： ROHMHPJGRFWVPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 40.5

Additional information on 4-Chloro-3-isopropylbenzeneboronic acid

4-Chloro-3-isopropylbenzeneboronic acid (CAS No. 2121511-26-8): Properties, Applications, and Market Insights

4-Chloro-3-isopropylbenzeneboronic acid (CAS No. 2121511-26-8) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds. Its unique structure, featuring a chloro and isopropyl substituent, makes it valuable for designing complex molecules.

The growing demand for 4-Chloro-3-isopropylbenzeneboronic acid is driven by its applications in drug discovery and agrochemical development. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "CAS 2121511-26-8 suppliers," highlighting its relevance in modern synthetic workflows. The compound’s stability and reactivity make it a preferred choice for constructing biologically active molecules, particularly in oncology and inflammation research.

One of the trending topics in chemistry is the use of sustainable synthetic methods. 4-Chloro-3-isopropylbenzeneboronic acid aligns with this trend, as boronic acids often enable greener reactions with higher yields and fewer byproducts. Searches like "green chemistry with arylboronic acids" or "eco-friendly Suzuki coupling" reflect industry interest in minimizing environmental impact while maintaining efficiency.

In material science, 4-Chloro-3-isopropylbenzeneboronic acid is explored for its potential in organic electronic devices, such as OLEDs and sensors. The compound’s ability to form stable complexes with transition metals is crucial for developing advanced functional materials. Queries like "boronic acids in optoelectronics" or "CAS 2121511-26-8 applications" indicate strong market curiosity about its non-pharmaceutical uses.

The global market for boronic acid derivatives is expanding, with 4-Chloro-3-isopropylbenzeneboronic acid being a niche but high-growth segment. Pharmaceutical companies and research institutions seek reliable suppliers, often searching for "high-purity 4-Chloro-3-isopropylbenzeneboronic acid" or "CAS 2121511-26-8 price." Quality control, scalability, and regulatory compliance are critical factors influencing procurement decisions.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 4-Chloro-3-isopropylbenzeneboronic acid. Researchers frequently inquire about "analytical methods for boronic acids" or "CAS 2121511-26-8 spectral data," underscoring the need for precise documentation and purity verification. Proper storage conditions (e.g., moisture-sensitive, under inert atmosphere) are also commonly discussed topics.

In summary, 4-Chloro-3-isopropylbenzeneboronic acid (CAS No. 2121511-26-8) is a multifaceted compound with significant roles in drug development, materials engineering, and sustainable chemistry. Its alignment with industry trends and frequent appearance in search queries underscores its importance in contemporary scientific and industrial applications.